![molecular formula C24H20N4O5 B2443217 methyl 4-(2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzoate CAS No. 921873-77-0](/img/no-structure.png)
methyl 4-(2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “methyl 4-(2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzoate” is a complex organic molecule. It contains a pyrido[3,2-d]pyrimidin-1(2H)-yl group, which is a type of heterocyclic compound . These types of compounds are often found in many pharmaceuticals and are of interest in medicinal chemistry .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The benzyl group would likely provide some degree of aromatic stabilization .Chemical Reactions Analysis
The chemical reactions involving this compound would likely be influenced by the presence of the heterocyclic ring and the various functional groups. For example, the acetamido group could potentially undergo hydrolysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzyl and acetamido groups could impact its solubility .Scientific Research Applications
- Methyl 4-hydroxy-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate, a derivative of the compound, has been investigated for its analgesic potential. Researchers have modified the benzene moiety of the molecule to enhance its analgesic properties . The presence of a substituent in position 7 has proven particularly effective, regardless of its nature. Comparative studies with initial esters and their mono- and diammonium salts revealed promising results .
- Methyl 4-(2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzoate can serve as a dopant to dope silicone elastomer, facilitating the formation of 3D biocompatible scaffolds . Additionally, it plays a role in two-photon polymerization for micro-fabricating 3D hydrogels, which holds promise for biomedical and tissue engineering applications .
- Although not directly related to the compound itself, research on catalytic hydrogenation of methyl benzoate to benzyl aldehyde highlights the potential for optimizing catalysts to enhance benzaldehyde synthesis. This achievement was attained under specific conditions, emphasizing efficiency and sustainability .
- Scientists have explored the relationship between the structure of 2,1-benzothiazine derivatives and their analgesic activity. By synthesizing methyl 4-hydroxy-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate and its analogs, they identified patterns related to substituents in the benzene moiety. Single-crystal X-ray diffraction analysis revealed conformational rearrangements during salt formation. Modification of the benzene moiety can enhance analgesic properties .
- The synthesis of methyl 4-hydroxy-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate and related compounds involves commercially available substituted 2-aminobenzoic acids or their methyl esters. These compounds serve as starting materials for further pharmaceutical development .
- Ethyl 4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate, a monoclinic form of the compound, has demonstrated powerful analgesic and anti-inflammatory properties. It outperformed Piroxicam and Meloxicam in the same doses, making it a potential drug candidate .
Analgesic and Anti-Inflammatory Properties
Biocompatible Scaffolds and 3D Hydrogels
Catalytic Hydrogenation
Structure–Analgesic Activity Relationship
Pharmaceutical Synthesis
Potential Drug Candidates
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzoate involves the reaction of 3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetic acid with methyl 4-aminobenzoate in the presence of a coupling agent to form the desired product.", "Starting Materials": [ "3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetic acid", "methyl 4-aminobenzoate", "coupling agent" ], "Reaction": [ "To a solution of 3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetic acid in a suitable solvent, add a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) and stir for 30 minutes.", "Add methyl 4-aminobenzoate to the reaction mixture and stir for 24 hours at room temperature.", "After completion of the reaction, filter the precipitated solid and wash with a suitable solvent.", "Purify the crude product by column chromatography using a suitable eluent to obtain the desired product, methyl 4-(2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzoate." ] } | |
CAS RN |
921873-77-0 |
Product Name |
methyl 4-(2-(3-benzyl-2,4-dioxo-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamido)benzoate |
Molecular Formula |
C24H20N4O5 |
Molecular Weight |
444.447 |
IUPAC Name |
methyl 4-[[2-(3-benzyl-2,4-dioxopyrido[3,2-d]pyrimidin-1-yl)acetyl]amino]benzoate |
InChI |
InChI=1S/C24H20N4O5/c1-33-23(31)17-9-11-18(12-10-17)26-20(29)15-27-19-8-5-13-25-21(19)22(30)28(24(27)32)14-16-6-3-2-4-7-16/h2-13H,14-15H2,1H3,(H,26,29) |
InChI Key |
CGWVYVSCRDMKMV-UHFFFAOYSA-N |
SMILES |
COC(=O)C1=CC=C(C=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=C4)N=CC=C3 |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.